Cas no 2228559-86-0 (3-(4-fluorophenyl)-4-hydrazinyl-1H-pyrazole)

• Product Name: 3-(4-fluorophenyl)-4-hydrazinyl-1H-pyrazole
• CAS No: 2228559-86-0
• MF: C₉H₉FN₄
• MW: 192.192964315414
• CID: 6489852
• PubChem ID: 165879972
• Update Time: 2025-06-08

3-(4-fluorophenyl)-4-hydrazinyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-4-hydrazinyl-1H-pyrazole
• 2228559-86-0
• EN300-1771440

• Inchi： 1S/C9H9FN4/c10-7-3-1-6(2-4-7)9-8(13-11)5-12-14-9/h1-5,13H,11H2,(H,12,14)
• InChI Key： KISGOKLKOSKEPZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=NN1)NN

Computed Properties

• Exact Mass: 192.08112447g/mol
• Monoisotopic Mass: 192.08112447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.7Ų

Additional information on 3-(4-fluorophenyl)-4-hydrazinyl-1H-pyrazole

Professional Introduction to 3-(4-fluorophenyl)-4-hydrazinyl-1H-pyrazole (CAS No. 2228559-86-0)

3-(4-fluorophenyl)-4-hydrazinyl-1H-pyrazole, identified by its CAS number 2228559-86-0, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a pyrazole core substituted with a hydrazine group and a fluorophenyl moiety, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of the fluorine atom in the aromatic ring introduces unique electronic and steric properties, which can influence its reactivity and biological activity.

The compound has garnered considerable attention in recent years due to its potential applications in drug discovery and development. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The hydrazinyl group in 3-(4-fluorophenyl)-4-hydrazinyl-1H-pyrazole further enhances its utility as a pharmacophore, enabling the formation of stable metal complexes and Schiff bases, which are crucial in medicinal chemistry.

In the context of contemporary research, this compound has been explored for its role in developing novel therapeutic agents. The fluorine substituent, in particular, has been shown to modulate the pharmacokinetic properties of drugs, improving their bioavailability and metabolic stability. Recent studies have demonstrated that fluorinated pyrazole derivatives exhibit enhanced binding affinity to target enzymes and receptors, making them promising candidates for small-molecule drug design.

One of the most intriguing aspects of 3-(4-fluorophenyl)-4-hydrazinyl-1H-pyrazole is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with reduced side effects. The hydrazinyl group provides a reactive site for covalent bond formation with kinase active sites, enhancing the potency and selectivity of these inhibitors.

The compound's structure also makes it an attractive candidate for developing antiviral agents. Viruses often rely on host cellular machinery for replication, and inhibiting key viral enzymes can disrupt their life cycle. Pyrazole derivatives have shown promise in inhibiting viral proteases and polymerases. The fluorine atom's ability to influence electronic properties may enhance the binding affinity of these derivatives to viral targets, leading to more effective antiviral drugs.

In addition to its pharmaceutical applications, 3-(4-fluorophenyl)-4-hydrazinyl-1H-pyrazole has potential uses in materials science. Its unique structural features make it a suitable candidate for designing organic semiconductors and light-emitting diodes (LEDs). The presence of both electron-donating and electron-withdrawing groups can tailor its electronic properties, making it useful in optoelectronic devices.

The synthesis of 3-(4-fluorophenyl)-4-hydrazinyl-1H-pyrazole involves multi-step organic reactions that highlight the compound's synthetic versatility. Common synthetic routes include condensation reactions between hydrazine hydrate and appropriately substituted 1H-pyrazole derivatives, followed by functionalization with 4-fluorobenzaldehyde or other fluorinated aromatic compounds. These reactions often require careful optimization to ensure high yield and purity.

The compound's stability under various conditions is another critical factor to consider. Pyrazole derivatives can be sensitive to moisture and air exposure, necessitating storage under inert conditions. However, when handled properly, 3-(4-fluorophenyl)-4-hydrazinyl-1H-pyrazole remains stable and can be used effectively in subsequent synthetic transformations.

In conclusion, 3-(4-fluorophenyl)-4-hydrazinyl-1H-pyrazole (CAS No. 2228559-86-0) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and beyond. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.